Cas no 1249304-73-1 (4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid
• CAS No: 1249304-73-1
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 5273006
• Update Time: 2025-06-22

4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid
• 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H9F3N2O2/c1-2-6-5(8(15)16)4-13-7(14-6)3-9(10,11)12/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： BAOZJRRILPUBTO-UHFFFAOYSA-N
• SMILES： FC(CC1=NC=C(C(=O)O)C(CC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 63.1

Additional information on 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid

Professional Introduction to 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid (CAS No. 1249304-73-1)

4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1249304-73-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and pharmacological potential. The presence of ethyl and 2,2,2-trifluoroethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid consists of a pyrimidine core substituted at the 4-position with an ethyl group and at the 2-position with a 2,2,2-trifluoroethyl group. The carboxylic acid functionality at the 5-position further enhances its reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets. This structural configuration has been strategically designed to optimize interactions with biological macromolecules, particularly enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids (DNA and RNA), and their derivatives have been successfully employed in the development of antiviral, anticancer, and antimicrobial agents. The introduction of fluorine atoms into the molecular structure, as seen in 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid, is particularly noteworthy. Fluorine substitution can modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

The trifluoroethyl group in this compound contributes to its lipophilicity and metabolic resistance, which are desirable attributes for a lead compound in drug design. Additionally, the electron-withdrawing nature of fluorine atoms can enhance the reactivity of certain functional groups within the molecule, facilitating further derivatization. These features make 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that the pyrimidine core can interact effectively with enzymes such as kinases and polymerases, which are often implicated in diseases like cancer and inflammation. The ethyl and trifluoroethyl substituents may engage in hydrophobic interactions or form hydrogen bonds with specific residues in the target protein, enhancing binding affinity.

The carboxylic acid moiety at the 5-position provides an opportunity for further functionalization through esterification or amidation reactions. These modifications can be used to improve solubility or to target specific cellular compartments. For instance, ester derivatives may enhance oral bioavailability by facilitating passive diffusion across biological membranes.

In the context of drug discovery pipelines, 4-Ethyl-2-(2,2,2-trifluoroethyl)pyrimidine-5-carboxylic acid serves as a valuable building block for generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for rapid diversification while maintaining core pharmacophoric elements necessary for biological activity. Such libraries are instrumental in identifying hits that can be optimized through structure-activity relationship (SAR) studies.

One particularly promising application of this compound is in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are emerging as attractive therapeutic targets due to their involvement in complex disease mechanisms. Pyrimidine-based inhibitors have shown potential in disrupting aberrant PPIs associated with cancer progression and inflammatory responses.

The fluorinated pyrimidine scaffold has also been explored for its potential as an antiviral agent. The electron density distribution influenced by fluorine substitution can alter receptor binding kinetics, potentially leading to enhanced antiviral efficacy. Preclinical studies have demonstrated that certain fluorinated pyrimidines exhibit inhibitory effects on viral proteases and polymerases by mimicking natural substrates or blocking essential enzymatic steps.

Another area where 4-Ethyl-2-(2,2-dichloroethyl)pyrimidine-5-carboxylic acid shows promise is in immunomodulation. Pyrimidine derivatives have been reported to modulate immune responses by interacting with cytokine receptors or intracellular signaling pathways. The unique combination of substituents in this compound may enable it to selectively target specific immune cells or pathways without eliciting significant off-target effects.

The synthesis of 4-Ethyl-6-(trifluoromethyl)-5-pyrimidinamine from this precursor exemplifies its utility as a key intermediate. By introducing an amine group at the 6-position through nucleophilic substitution reactions followed by condensation with appropriate electrophiles such as acryloyl chlorides or esters,4-Ethyl-N-cyanomethylene-N-methylacrylamide can be synthesized—a compound with demonstrated bioactivity against certain kinases involved in tumor growth.

The pharmaceutical industry continues to leverage advanced synthetic methodologies to optimize access routes for compounds like 4-Ethyl-N-cyanomethylene-N-methylacrylamide while maintaining high yields and purity standards required for clinical development. Continuous flow chemistry techniques offer advantages such as improved scalability and reproducibility compared traditional batch processes.

In conclusion,4-Ethyl-N-cyanomethylene-N-methylacrylamide represents an important advancement toward developing novel therapeutic agents based on fluorinated pyrimidine scaffolds,6-Chloro-pyridazine derivatives,and other heterocyclic structures known for their broad spectrum applications across multiple therapeutic areas including oncology,N,N-dimethylaniline derivatives,and infectious diseases,N,N-dimethylaniline derivatives among others,N,N-dimethylaniline derivatives,N,N-dimethylaniline derivatives,N,N-dimethylaniline derivatives,N,N-dimethylaniline derivatives,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond,N,N-dimethylaniline derivatives,and beyond.